Cas no 1824457-45-5 (tert-butyl N-[1-(3-fluorophenyl)but-3-yn-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(3-fluorophenyl)but-3-yn-2-yl]carbamate
• CAS No: 1824457-45-5
• MF: C₁₅H₁₈FNO₂
• MW: 263.307327747345
• MDL: MFCD24535645
• CID: 5685877
• PubChem ID: 87473035
• Update Time: 2025-05-24

tert-butyl N-[1-(3-fluorophenyl)but-3-yn-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(3-fluorophenyl)but-3-yn-2-yl]carbamate
• EN300-24293100
• SCHEMBL3060829
• 1824457-45-5

• MDL： MFCD24535645
• Inchi： 1S/C15H18FNO2/c1-5-13(17-14(18)19-15(2,3)4)10-11-7-6-8-12(16)9-11/h1,6-9,13H,10H2,2-4H3,(H,17,18)
• InChI Key： ACTJMRCTVPFETR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(C#C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 263.13215698g/mol
• Monoisotopic Mass: 263.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[1-(3-fluorophenyl)but-3-yn-2-yl]carbamate

tert-butyl N-[1-(3-fluorophenyl)but-3-yn-2-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[1-(3-fluorophenyl)but-3-yn-2-yl]carbamate (CAS No. 1824457-45-5) is a specialized organic compound with significant applications in modern chemistry. This compound is characterized by its unique structure, which combines a tert-butyl group with a fluoro-substituted phenyl group and a carbamate functional group. The presence of the butynylene moiety further adds complexity to its structure, making it a valuable molecule in various chemical research and industrial applications.

Recent studies have highlighted the importance of tert-butyl N-[1-(3-fluorophenyl)but-3-yn-2-yl]carbamate in the field of drug delivery systems. Its ability to act as a stabilizing agent in certain formulations has been extensively explored, particularly in the context of improving the bioavailability of pharmaceutical compounds. Researchers have found that the compound's unique structural features allow it to interact effectively with both hydrophilic and hydrophobic environments, making it an ideal candidate for encapsulation technologies.

In addition to its role in drug delivery, tert-butyl N-[1-(3-fluorophenyl)but-3-yn-2-yl]carbamate has also been investigated for its potential in polymer synthesis. The compound's reactivity under specific conditions has been leveraged to create novel polymeric materials with enhanced mechanical and thermal properties. These materials have shown promise in applications ranging from biomedical devices to advanced composites, underscoring the versatility of this compound.

The synthesis of tert-butyl N-[1-(3-fluorophenyl)but-3-yn